N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C16H14N2O2S2/c1-8-9(2)22-16(13(8)14(17)19)18-15(20)11-7-21-12-6-4-3-5-10(11)12/h3-7H,1-2H3,(H2,17,19)(H,18,20)
• InChI Key: FSLQTWYSMYRNRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C2=CSC3=CC=CC=C32)C
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol

Description

N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-1-benzothiophene-3-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) enzyme. BTK is a key component of the B-cell receptor signaling pathway and plays a crucial role in the development and progression of B-cell malignancies. TAK-659 has been shown to have potent anti-tumor activity in preclinical models of B-cell lymphoma and leukemia.

Mechanism of Action

N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-1-benzothiophene-3-carboxamide targets the BTK enzyme, which is a key component of the B-cell receptor signaling pathway. BTK plays a crucial role in the survival and proliferation of malignant B-cells. By inhibiting BTK, this compound blocks the downstream signaling pathways that are necessary for the survival of malignant B-cells.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to induce apoptosis in malignant B-cells and inhibit their proliferation. In addition, this compound has been shown to enhance the activity of other anti-cancer agents, such as venetoclax and rituximab. This compound has also been shown to have a favorable safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-1-benzothiophene-3-carboxamide is its potent anti-tumor activity in preclinical models of B-cell malignancies. In addition, this compound has been shown to enhance the activity of other anti-cancer agents, which could potentially lead to improved treatment outcomes. One limitation of this compound is that it has not yet been studied in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-1-benzothiophene-3-carboxamide. One area of interest is the potential use of this compound in combination with other anti-cancer agents, such as venetoclax and rituximab. Another area of interest is the development of biomarkers that can predict response to this compound treatment. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans with B-cell malignancies.

Scientific Research Applications

N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-1-benzothiophene-3-carboxamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. These studies have shown that this compound has potent anti-tumor activity and can induce apoptosis in malignant B-cells. In addition, this compound has been shown to enhance the activity of other anti-cancer agents, such as venetoclax and rituximab.